Cas no 896304-14-6 (2-8-(4-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide)

• Product Name: 2-8-(4-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide
• CAS No: 896304-14-6
• MF: C₂₀H₂₂N₆O₄
• MW: 410.426483631134
• CID: 5478841
• Update Time: 2025-07-09

2-8-(4-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-(4-ethoxyphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide
• 2-8-(4-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

• Inchi： 1S/C20H22N6O4/c1-5-30-14-8-6-13(7-9-14)25-11(2)12(3)26-16-17(22-19(25)26)23(4)20(29)24(18(16)28)10-15(21)27/h6-9H,5,10H2,1-4H3,(H2,21,27)
• InChI Key： BZTGVERNBMZNSY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(N([H])[H])=O)=O)N=C1N(C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-8-(4-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

Recent Advances in the Study of 2-8-(4-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide (CAS: 896304-14-6)

The compound 2-8-(4-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide (CAS: 896304-14-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopurine core, exhibits promising biological activities, particularly in the modulation of adenosine receptor signaling pathways. Recent studies have focused on its potential therapeutic applications, including anti-inflammatory, neuroprotective, and anticancer effects.

One of the key areas of investigation has been the compound's interaction with adenosine A_2A receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 896304-14-6 acts as a potent and selective antagonist of the A_2A receptor, with an IC₅₀ value in the low nanomolar range. This selectivity is attributed to the compound's unique structural features, including the 4-ethoxyphenyl moiety and the acetamide side chain, which enhance binding affinity and reduce off-target effects.

In addition to its receptor-binding properties, recent preclinical studies have explored the compound's pharmacokinetic profile. A 2024 report in Drug Metabolism and Disposition highlighted its favorable oral bioavailability and metabolic stability in rodent models. The study also identified the primary metabolites of 896304-14-6, which are formed via hepatic cytochrome P450-mediated oxidation and subsequent glucuronidation. These findings suggest that the compound may be suitable for further development as an oral therapeutic agent.

Another significant advancement is the compound's potential application in oncology. A recent Nature Communications paper (2024) revealed that 896304-14-6 exhibits synergistic effects with immune checkpoint inhibitors in murine models of melanoma and non-small cell lung cancer. The compound's ability to block adenosine-mediated immunosuppression in the tumor microenvironment was identified as a key mechanism underlying this synergy. These results have sparked interest in clinical trials combining 896304-14-6 with existing immunotherapies.

Despite these promising findings, challenges remain in the development of 896304-14-6 as a therapeutic agent. A 2023 review in Expert Opinion on Drug Discovery noted that further optimization of the compound's physicochemical properties may be necessary to improve its blood-brain barrier penetration for potential neurological applications. Additionally, more comprehensive toxicology studies are needed to fully assess its safety profile in humans.

In conclusion, recent research on 2-8-(4-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide (896304-14-6) has demonstrated its potential as a versatile therapeutic candidate with applications in inflammation, oncology, and possibly neurology. The compound's unique pharmacological profile and favorable pharmacokinetic properties position it as an exciting subject for future drug development efforts. Continued research is expected to further elucidate its mechanisms of action and therapeutic potential across various disease areas.